Cas no 935845-19-5 (Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
• CAS No: 935845-19-5
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 2149096
• Update Time: 2023-08-04

Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate
• Tert-butyl (3R)-3-(acetylsulfanyl)-pyrrolidine-1-carboxylate

• Inchi： 1S/C11H19NO3S/c1-8(13)16-9-5-6-12(7-9)10(14)15-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m1/s1
• InChI Key： KYLJPUGKGHFDOL-SECBINFHSA-N
• SMILES： S(C(C)=O)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Topological Polar Surface Area: 71.9